
BAY-678: Pharmacological Profile at a Glance

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: BAY-678

CAS No.: 675103-36-3

Cat. No.: S005358

Get Quote

Parameter Value Details / Assay

Target Human Neutrophil Elastase

(HNE)

Serine protease [1] [2]

IC₅₀ 20 nM Biochemical Neutrophil Elastase Assay [1] [3]

Kᵢ 15 nM Biochemical Neutrophil Elastase Assay [1] [2]

Selectivity > 30-fold selective Tested against 21 other serine proteases (all IC₅₀

> 30 µM) [1]

In Vivo Efficacy Effective in an ALI model Specific model details not provided [3] [2]

Pharmacokinetics Oral bioavailability, t₁/₂ = 1.3
h (rat)

[1] [2]

Critical Research Consideration: Species Specificity

A crucial factor for experimental design is the significant species specificity of BAY-678. It is much less

potent against neutrophil elastase from mice and rats, which are commonly used in preclinical models [1].

Potency in Humans: Ki = 15 nM [1]
Potency in Rodents: Ki = 600-700 nM (Mouse/Rat) [1]
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This difference means that BAY-678 may show weak or no activity in standard rodent models of ALI unless

the model involves the administration of human neutrophil elastase (HNE) [1]. The related compound

BAY 85-8501 from the same research program is noted to be significantly more potent in rodent models and

may be a more suitable tool compound for studies in mice and rats [1] [4].

HNE's Role in Lung Injury and Inhibitor Mechanism

To contextualize the application of BAY-678, the diagram below illustrates the role of HNE in the

pathogenesis of Acute Lung Injury and the point of inhibition by BAY-678.
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Suggestions for Protocol Development

Given the lack of a specific protocol for BAY-678, you may need to adapt existing ALI model

methodologies. Here are some points to consider:
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Consult the Primary Source: The most authoritative information is in the foundational research

paper: von Nussbaum et al. ChemMedChem. 2015;10(7):1163-73 [4] [2]. While the full text was not in
the search results, it may contain the model details you need.

Model Selection: Given the species specificity, consider establishing an ALI model that involves
direct instillation of human HNE into the airways to validate the efficacy of BAY-678 [1].

Dose Exploration: Without a stated dose, preliminary dose-ranging studies will be necessary. A
related, more potent compound (BAY 85-8501) was effective in a rodent model at about 1 mg/kg,

suggesting BAY-678 might require a higher dose [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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